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Compound of Interest

Compound Name: Asticolorin B

Cat. No.: B15573408

Asticolorin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asticolorin B is a mycotoxin, a class of secondary metabolites produced by fungi. It was first
isolated from the fungus Aspergillus multicolor. This technical guide provides a comprehensive
overview of the known physical and chemical properties of Asticolorin B, alongside available
experimental details. It is important to note that research on Asticolorin B appears to be
limited since its initial discovery and characterization.

Physical and Chemical Properties

While a complete profile of the physical and chemical properties of Asticolorin B is not readily
available in the current body of scientific literature, some key data has been reported. The
following tables summarize the known quantitative information for Asticolorin B and its related
compound, Asticolorin A, for comparative purposes.

Table 1: General and Physicochemical Properties of Asticolorin B
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Property Value Source

Molecular Formula C33H2807 [1]

Molecular Weight 536.57 g/mol [1]

CAS Number 93376-71-7 [1]

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Table 2: Spectroscopic Data for the Asticolorin Family

Spectroscopic . . . .
Asticolorin A Asticolorin B Source

Method

, , 225, 263, 290, 304,

UV-Vis (Amax in nm) 316 Not Reported [2]
Data used for Data used for

*HNMR . o [21[3][4]
structure elucidation structure elucidation
Data used for Data used for

B3C NMR o o [21[3]1[4]
structure elucidation structure elucidation
Molecular ion at m/z

Mass Spectrometry 538 (Field Desorption Not Reported [2]

MS)

Infrared (IR)

Not Reported
Spectroscopy

Not Reported

Note: Specific spectral data traces and detailed peak assignments for Asticolorin B are not

available in the reviewed literature.

Experimental Protocols
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Detailed experimental protocols specifically for Asticolorin B are scarce. However, based on
the original discovery and general mycotoxin isolation procedures, a general workflow can be
outlined.

Isolation and Purification of Asticolorins from
Aspergillus multicolor

The asticolorins, including Asticolorin B, are produced by the fungus Aspergillus multicolor.[1]
[5] The general procedure for their isolation involves the cultivation of the fungus followed by
extraction and chromatographic separation of the metabolites.

 Cultivation of Aspergillus multicolor: The fungus can be grown on various media suitable for
mycotoxin production, such as Czapek yeast extract agar (CYA) or Malt Extract Agar Oxoid
(MEAOX).[5] The original study mentions cultivation on whole maize cultures.[2]

o Extraction of Metabolites: The fungal culture (mycelium and substrate) is typically extracted
with an organic solvent, such as chloroform or ethyl acetate, to isolate the secondary
metabolites.

o Chromatographic Separation: The crude extract is then subjected to chromatographic
techniques to separate the different compounds. This may involve column chromatography
on silica gel, followed by preparative thin-layer chromatography (TLC) or high-performance
liquid chromatography (HPLC) to isolate pure Asticolorin B.

The following diagram illustrates a generalized workflow for the isolation and characterization of
mycotoxins like Asticolorin B from an Aspergillus species.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15573408?utm_src=pdf-body
https://www.benchchem.com/product/b15573408?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N14391/Asticolorin-B-DataSheet-MedChemExpress.pdf
https://en.wikipedia.org/wiki/Aspergillus_multicolor
https://en.wikipedia.org/wiki/Aspergillus_multicolor
https://pubs.rsc.org/en/content/articlelanding/1984/c3/c39840000764/unauth
https://www.benchchem.com/product/b15573408?utm_src=pdf-body
https://www.benchchem.com/product/b15573408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Fungal Cultivation

Inoculation of
Aspergillus multicolor

l

Incubation on
Suitable Medium

Extraction &iPurification

Solvent Extraction
of Culture

l

Crude Extract

l

Column Chromatography

l

Fraction Collection

l

HPLC / Prep-TLC

l

Pure Asticolorin B

Charact&rization

Spectroscopic Analysis
(NMR, MS, UV-Vis, IR)

l

Structure Elucidation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15573408?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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